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Compound of Interest

Compound Name: Piperlactam S

Cat. No.: B1198323 Get Quote

Introduction

The term "Piperlactam S" does not correspond to a standard chemical nomenclature. It is

likely a specific, proprietary, or erroneous name for a piperidine-based lactam. The most

common and structurally simplest piperidine-based lactam is 2-piperidone, also known as δ-

valerolactam. The polymerization of this monomer leads to the polyamide known as Nylon 5.

Additionally, derivatives of piperidine are utilized in the synthesis of advanced functional

polymers, such as temperature-responsive materials.

This document provides detailed application notes and experimental protocols for two

significant classes of piperidine-based polymers in materials science:

Poly(2-piperidone) (Nylon 5): A semi-crystalline polyamide with applications as a high-

performance engineering plastic.

Temperature-Responsive Piperidine-Based Polymers: "Smart" polymers that exhibit phase

transitions in response to temperature changes, with potential applications in biomedicine

and controlled release systems.

Section 1: Poly(2-piperidone) (Nylon 5)
Application Notes
Poly(2-piperidone), also known as Nylon 5 or poly(δ-valerolactam), is a synthetic polyamide

produced through the ring-opening polymerization of 2-piperidone.[1] It is a strong and tough
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thermoplastic with properties comparable to other common nylons like Nylon 6 and Nylon 6,6.

[2][3] Its characteristics include high strength, excellent wear and chemical resistance, and a

relatively high melting point, making it suitable for various engineering applications.[2][3]

The primary applications of Nylon 5 in materials science are as a high-performance plastic for

components that require durability and resistance to wear, such as gears, bearings, bushings,

and other mechanical parts.[4] It is also used in the production of strong fibers for textiles,

ropes, and industrial applications.[2][5]

Key Properties of Nylon 5:

Mechanical Strength: Nylon 5 exhibits high tensile strength and stiffness.[3][6]

Thermal Stability: It has a high melting point, allowing for its use in high-temperature

environments.[2]

Chemical Resistance: It shows good resistance to a variety of chemicals.[3]

Wear Resistance: Nylon 5 has excellent bearing and wear properties, often being used as a

replacement for metal parts to reduce noise and the need for lubrication.[4]

Moisture Absorption: Like other nylons, it absorbs moisture, which can affect its dimensional

stability and mechanical properties.[6]

Quantitative Data
Property Value Reference

Melting Point 250-260 °C [2]

Density 1.13 g/mL [2]

Tenacity 4.8-5.0 g/denier [2]

Elongation at Break 20-28% [2]

Moisture Regain 4.1% [2]
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1. Anionic Ring-Opening Polymerization of 2-Piperidone

This protocol describes the synthesis of Nylon 5 via anionic ring-opening polymerization, a

common method for producing high molecular weight polyamides from lactam monomers.[7]

Materials:

2-Piperidone (δ-valerolactam), purified by distillation or recrystallization

Strong base (e.g., potassium tert-butoxide, sodium hydride) as a catalyst

N-acetyl-2-piperidone (or another acyllactam) as an initiator

Anhydrous toluene or other suitable aprotic solvent

Nitrogen or Argon gas for inert atmosphere

Methanol for precipitation

Formic acid for dissolving the polymer for characterization

Procedure:

Monomer and Solvent Preparation: Dry the 2-piperidone and toluene over a suitable drying

agent (e.g., CaH₂) and distill under reduced pressure.

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

mechanical stirrer, a nitrogen/argon inlet, and a condenser.

Initiator and Catalyst Addition: Under an inert atmosphere, dissolve the purified 2-piperidone

in anhydrous toluene in the reaction flask. Add the N-acetyl-2-piperidone initiator.

Polymerization: Heat the mixture to the desired reaction temperature (typically between 100-

150 °C). Add the strong base catalyst to initiate the polymerization. The solution will become

viscous as the polymer forms.

Reaction Monitoring: Monitor the progress of the polymerization by observing the increase in

viscosity. The reaction is typically complete within a few hours.
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Polymer Isolation: After the reaction is complete, cool the mixture to room temperature.

Precipitate the polymer by slowly adding the viscous solution to a large excess of methanol

with vigorous stirring.

Purification: Filter the precipitated Nylon 5 and wash it several times with methanol to

remove any unreacted monomer and catalyst residues.

Drying: Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is

achieved.

2. Characterization of Nylon 5

Molecular Weight Determination: The molecular weight and molecular weight distribution can

be determined by gel permeation chromatography (GPC) using a suitable solvent such as

hexafluoroisopropanol (HFIP).

Thermal Analysis: The melting point and glass transition temperature can be determined

using differential scanning calorimetry (DSC).

Structural Analysis: The chemical structure of the polymer can be confirmed using Fourier-

transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR)

spectroscopy. For NMR, the polymer may need to be dissolved in a strong acid like

deuterated formic acid.

Mechanical Testing: Tensile strength, modulus, and elongation at break can be measured

using a universal testing machine according to ASTM standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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